Cas no 745031-35-0 ((2S,5S)-1-Benzyl-2,5-dimethylpiperazine)

• Product Name: (2S,5S)-1-Benzyl-2,5-dimethylpiperazine
• CAS No: 745031-35-0
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• MDL: MFCD12547464
• CID: 836536
• PubChem ID: 44828679
• Update Time: 2025-04-19

(2S,5S)-1-Benzyl-2,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-Benzyl-2,5-dimethylpiperazine
• (2S,5S)-2,5-Dimethyl-1-(phenylmethyl)piperazine dihydrochloride
• (2S,5S)-1-Benzyl-2,5-Dimethyl-Piperazine
• (2S,5S)-1-benzyl-2,5-dimethylpiperazine dihydrochloride
• 2S,5S-1-Benzyl-2,5-dimethyl-piperazine
• WJTCHBVEUFDSIK-RYUDHWBXSA-N
• FCH1722798
• AK144464
• 1-Benzyl-2(S),5(S)-dimethyl-piperazine
• ST2401546
• (2S,5S)-2,5-dimethyl-1-(phenylmethyl)piperazine
• (2S,5S)-2,5-dimethyl-1-(phenylmethyl)piperazine dihydrochloride
• AKOS015845685
• DTXSID70996007
• 745031-35-0
• AS-69807
• 1-Benzyl-2,5-dimethylpiperazine--hydrogen chloride (1/2)
• A838153
• I11664
• (2S,5S)-1-Benzyl-2,5-dimethylpiperazine 2HCl
• AKOS015897914

• MDL： MFCD12547464
• Inchi： 1S/C13H20N2.2ClH/c1-11-9-15(12(2)8-14-11)10-13-6-4-3-5-7-13;;/h3-7,11-12,14H,8-10H2,1-2H3;2*1H/t11-,12-;;/m0../s1
• InChI Key： NNOPREOUOQQPDC-AQEKLAMFSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 276.11626
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.964
• Boiling Point: 292℃
• Flash Point: 110℃
• PSA: 15.27